2-(4-methyl-1-piperazinyl)-6-(2-pyridinylmethyl)pyrido[4,3-d]pyrimidin-5(6H)-one

• IUPAC Name: 2-(4-methylpiperazin-1-yl)-6-(pyridin-2-ylmethyl)pyrido[4,3-d]pyrimidin-5-one
• InChI: InChI=1S/C18H20N6O/c1-22-8-10-23(11-9-22)18-20-12-15-16(21-18)5-7-24(17(15)25)13-14-4-2-3-6-19-14/h2-7,12H,8-11,13H2,1H3
• InChI Key: QHBKOZQMWZVJAZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC=C3C(=N2)C=CN(C3=O)CC4=CC=CC=N4
• Molecular Formula: C18H20N6O
• Molecular Weight: 336.4 g/mol

Description

2-(4-methyl-1-piperazinyl)-6-(2-pyridinylmethyl)pyrido[4,3-d]pyrimidin-5(6H)-one, also known as MPP, is a chemical compound that has been the subject of scientific research due to its potential for use in the development of new drugs.

Mechanism of Action

The mechanism of action of 2-(4-methyl-1-piperazinyl)-6-(2-pyridinylmethyl)pyrido[4,3-d]pyrimidin-5(6H)-one is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. 2-(4-methyl-1-piperazinyl)-6-(2-pyridinylmethyl)pyrido[4,3-d]pyrimidin-5(6H)-one has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2-(4-methyl-1-piperazinyl)-6-(2-pyridinylmethyl)pyrido[4,3-d]pyrimidin-5(6H)-one has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes involved in DNA replication, which may contribute to its anti-cancer activity. Additionally, 2-(4-methyl-1-piperazinyl)-6-(2-pyridinylmethyl)pyrido[4,3-d]pyrimidin-5(6H)-one has been found to have anti-inflammatory and anti-oxidant properties, which may contribute to its potential as a treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-methyl-1-piperazinyl)-6-(2-pyridinylmethyl)pyrido[4,3-d]pyrimidin-5(6H)-one in lab experiments is its potential as a therapeutic agent for a variety of diseases. Additionally, 2-(4-methyl-1-piperazinyl)-6-(2-pyridinylmethyl)pyrido[4,3-d]pyrimidin-5(6H)-one has been found to have low toxicity, making it a relatively safe compound to work with. However, one limitation of using 2-(4-methyl-1-piperazinyl)-6-(2-pyridinylmethyl)pyrido[4,3-d]pyrimidin-5(6H)-one in lab experiments is its relatively low solubility in water, which may limit its effectiveness in certain applications.

Future Directions

There are several potential future directions for research on 2-(4-methyl-1-piperazinyl)-6-(2-pyridinylmethyl)pyrido[4,3-d]pyrimidin-5(6H)-one. One area of interest is the development of new drugs based on the structure of 2-(4-methyl-1-piperazinyl)-6-(2-pyridinylmethyl)pyrido[4,3-d]pyrimidin-5(6H)-one. Additionally, further research is needed to fully understand the mechanism of action of 2-(4-methyl-1-piperazinyl)-6-(2-pyridinylmethyl)pyrido[4,3-d]pyrimidin-5(6H)-one and its potential as a therapeutic agent for various diseases. Finally, additional studies are needed to explore the potential limitations and side effects of using 2-(4-methyl-1-piperazinyl)-6-(2-pyridinylmethyl)pyrido[4,3-d]pyrimidin-5(6H)-one in clinical settings.

Scientific Research Applications

2-(4-methyl-1-piperazinyl)-6-(2-pyridinylmethyl)pyrido[4,3-d]pyrimidin-5(6H)-one has been the subject of scientific research due to its potential as a therapeutic agent for a variety of diseases. It has been shown to have activity against various types of cancer, including lung, breast, and colon cancer. Additionally, 2-(4-methyl-1-piperazinyl)-6-(2-pyridinylmethyl)pyrido[4,3-d]pyrimidin-5(6H)-one has been found to have anti-inflammatory and anti-oxidant properties, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.